Cas no 941384-93-6 (N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 941384-93-6
• MF: C₂₃H₂₁N₃O₄S₂
• MW: 467.560542821884
• CID: 5811487
• PubChem ID: 25604292
• Update Time: 2025-05-19

N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide
• Z218241952
• EN300-26617677
• 941384-93-6

• Inchi： 1S/C23H21N3O4S2/c27-22(12-14-25-32(28,29)15-13-17-6-2-1-3-7-17)24-16-18-10-11-20(30-18)23-26-19-8-4-5-9-21(19)31-23/h1-11,13,15,25H,12,14,16H2,(H,24,27)/b15-13+
• InChI Key： HDOQSRUYEQETJE-FYWRMAATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NCC1=CC=C(C2=NC3C=CC=CC=3S2)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 467.09734851g/mol
• Monoisotopic Mass: 467.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide

Comprehensive Overview of N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide (CAS No. 941384-93-6)

In the realm of organic chemistry and pharmaceutical research, N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide (CAS No. 941384-93-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a benzothiazole core linked to a furan ring and a propanamide side chain, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its sulfonamide moiety, which is often associated with bioactive properties.

The compound's unique architecture, combining heterocyclic elements like benzothiazole and furan, positions it as a candidate for modulating biological pathways. Recent studies highlight its relevance in targeting enzyme inhibition and receptor binding, aligning with current trends in precision medicine. Given the growing demand for small-molecule therapeutics, 941384-93-6 is gaining traction in academic and industrial labs alike.

From a synthetic perspective, the incorporation of a 2-phenylethenesulfonamido group enhances the compound's stability and solubility, addressing common challenges in drug formulation. This attribute is critical for bioavailability optimization, a hot topic in pharmacokinetics. Moreover, the furan-benzothiazole hybrid structure has sparked interest in fluorescence-based imaging, a technique widely used in cancer research and neuroscience.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Its potential for low-toxicity profiles and biodegradability aligns with the sustainable chemistry movement, a priority for modern R&D. As AI-driven drug design accelerates, computational models are increasingly applied to predict the behavior of 941384-93-6, reducing reliance on in vivo testing.

In summary, N-{[5-(1,3-benzothiazol-2-yl)furan-2-yl]methyl}-3-(2-phenylethenesulfonamido)propanamide represents a versatile scaffold with multifaceted applications. Its exploration underscores the intersection of medicinal chemistry, materials science, and computational biology, making it a compelling subject for future innovation.